Cas no 30331-81-8 (Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-)
30331-81-8 structure
Product Name:Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
CAS No:30331-81-8
MF:C17H19N
MW:237.339464426041
CID:321184
Update Time:2024-01-28
Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
- 6,7-Secoberbine(8CI)
- Isoquinoline, 3-(2-ethylphenyl)-1,2,3,4-tetrahydro-
-
- Inchi: 1S/C17H19N/c1-2-13-7-5-6-10-16(13)17-11-14-8-3-4-9-15(14)12-18-17/h3-10,17-18H,2,11-12H2,1H3
- InChI Key: LMYQXCCUHXQFKO-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC=C2)CC(C2=CC=CC=C2CC)N1
Computed Properties
- Exact Mass: 237.15187
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Boiling Point: 356.5±11.0 °C(Predicted)
- PSA: 12.03
- pka: 8.92±0.40(Predicted)
Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
30331-81-8 (Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-) Related Products
- 4965-09-7(1-Methyl-1,2,3,4-tetrahydroisoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk